Cas no 1049030-32-1 (Ethyl 4-[4-(2-methoxyethoxy)phenyl]-4-oxobutyrate)

Ethyl 4-[4-(2-methoxyethoxy)phenyl]-4-oxobutyrate structure

1049030-32-1 structure

Product Name:Ethyl 4-[4-(2-methoxyethoxy)phenyl]-4-oxobutyrate

CAS No:1049030-32-1

MF:C₁₅H₂₀O₅

MW:280.316305160522

MDL:MFCD09965872

CID:4678835

Update Time:2023-08-14

Ethyl 4-[4-(2-methoxyethoxy)phenyl]-4-oxobutyrate Chemical and Physical Properties

Names and Identifiers

- ETHYL 4-[4-(2-METHOXYETHOXY)PHENYL]-4-OXOBUTYRATE
- Ethyl 4-(4-(2-methoxyethoxy)phenyl)-4-oxobutanoate
- 7840b
- Ethyl 4-[4-(2-methoxyethoxy)phenyl]-4-oxobutyrate
- MDL： MFCD09965872
- Inchi： 1S/C15H20O5/c1-3-19-15(17)9-8-14(16)12-4-6-13(7-5-12)20-11-10-18-2/h4-7H,3,8-11H2,1-2H3
- InChI Key： YKPCAQUVTOLZBB-UHFFFAOYSA-N
- SMILES： O(CCOC)C1C=CC(=CC=1)C(CCC(=O)OCC)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 10
Complexity: 295
Topological Polar Surface Area: 61.8

Ethyl 4-[4-(2-methoxyethoxy)phenyl]-4-oxobutyrate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	208215-1g	ethyl 4-[4-(2-Methoxyethoxy)phenyl]-4-oxobutyrate	1049030-32-1	97%	1g	￡424.00	2022-03-01
Fluorochem	208215-2g	ethyl 4-[4-(2-Methoxyethoxy)phenyl]-4-oxobutyrate	1049030-32-1	97%	2g	￡716.00	2022-03-01
Fluorochem	208215-5g	ethyl 4-[4-(2-Methoxyethoxy)phenyl]-4-oxobutyrate	1049030-32-1	97%	5g	￡1753.00	2022-03-01
abcr	AB368203-1 g	Ethyl 4-[4-(2-Methoxyethoxy)phenyl]-4-oxobutyrate, 97%; .	1049030-32-1	97%	1g	€748.70	2023-04-26
abcr	AB368203-2 g	Ethyl 4-[4-(2-Methoxyethoxy)phenyl]-4-oxobutyrate, 97%; .	1049030-32-1	97%	2g	€1209.10	2023-04-26
abcr	AB368203-1g	Ethyl 4-[4-(2-Methoxyethoxy)phenyl]-4-oxobutyrate, 97%; .	1049030-32-1	97%	1g	€748.70	2025-02-21
abcr	AB368203-2g	Ethyl 4-[4-(2-Methoxyethoxy)phenyl]-4-oxobutyrate, 97%; .	1049030-32-1	97%	2g	€1209.10	2025-02-21
Ambeed	A636291-1g	Ethyl 4-(4-(2-methoxyethoxy)phenyl)-4-oxobutanoate	1049030-32-1	97%	1g	$380.0	2024-04-26

Ethyl 4-[4-(2-methoxyethoxy)phenyl]-4-oxobutyrate Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
3. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
4. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
5. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526

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